Cas no 1006485-71-7 (3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile)

3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile structure

1006485-71-7 structure

Product Name:3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile

CAS No:1006485-71-7

MF:C₉H₁₃N₃

MW:163.219621419907

MDL:MFCD08558197

CID:3056967

PubChem ID:19616593

Update Time:2025-04-21

3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile
- BBL040695
- EN300-230761
- 3-(3,5-dimethylpyrazol-1-yl)butanenitrile
- CS-0240959
- GQB48571
- 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)PROPYL CYANIDE
- AKOS000313347
- STK350875
- 1006485-71-7
- MDL： MFCD08558197
- Inchi： 1S/C9H13N3/c1-7-6-9(3)12(11-7)8(2)4-5-10/h6,8H,4H2,1-3H3
- InChI Key： RFOIALSJQHIPFA-UHFFFAOYSA-N
- SMILES： N1(C(C)=CC(C)=N1)C(C)CC#N

Computed Properties

Exact Mass: 163.111
Monoisotopic Mass: 163.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2
XLogP3: 1.1

3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-230761-0.05g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	0.05g	$65.0	2024-06-20
Enamine	EN300-230761-0.1g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	0.1g	$97.0	2024-06-20
Enamine	EN300-230761-0.25g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	0.25g	$138.0	2024-06-20
Enamine	EN300-230761-0.5g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	0.5g	$217.0	2024-06-20
Enamine	EN300-230761-1.0g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	1.0g	$278.0	2024-06-20
Enamine	EN300-230761-2.5g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	2.5g	$468.0	2024-06-20
Enamine	EN300-230761-5.0g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	5.0g	$785.0	2024-06-20
Enamine	EN300-230761-10.0g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	10.0g	$1419.0	2024-06-20
Enamine	EN300-230761-1g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	1g	$278.0	2023-09-15
Enamine	EN300-230761-5g	3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile	1006485-71-7	95%	5g	$785.0	2023-09-15

3-(3,5-dimethyl-1H-pyrazol-1-yl)butanenitrile Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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